Cas no 2228252-75-1 (1,1-difluoro-3-(1-phenylcyclopropyl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(1-phenylcyclopropyl)propan-2-amine
• CAS No: 2228252-75-1
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 5860681
• PubChem ID: 165714127
• Update Time: 2025-05-25

1,1-difluoro-3-(1-phenylcyclopropyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(1-phenylcyclopropyl)propan-2-amine
• 2228252-75-1
• EN300-1861357

• Inchi： 1S/C12H15F2N/c13-11(14)10(15)8-12(6-7-12)9-4-2-1-3-5-9/h1-5,10-11H,6-8,15H2
• InChI Key： KCIPRJWELSWGBJ-UHFFFAOYSA-N
• SMILES： FC(C(CC1(C2C=CC=CC=2)CC1)N)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-3-(1-phenylcyclopropyl)propan-2-amine

Comprehensive Overview of 1,1-Difluoro-3-(1-phenylcyclopropyl)propan-2-amine (CAS No. 2228252-75-1)

The compound 1,1-difluoro-3-(1-phenylcyclopropyl)propan-2-amine (CAS No. 2228252-75-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This fluorinated amine derivative combines a phenylcyclopropyl moiety with a difluoropropanamine backbone, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a bioactive scaffold, given the growing demand for fluorine-containing compounds in modern therapeutics.

One of the key reasons for the rising popularity of 1,1-difluoro-3-(1-phenylcyclopropyl)propan-2-amine is its structural similarity to known CNS-active molecules. The presence of both fluorine atoms and a cyclopropyl ring enhances its metabolic stability, a feature highly sought after in medicinal chemistry. Recent studies have explored its potential as a precursor for neuroprotective agents, aligning with current trends in neurodegenerative disease research. This connection to brain health topics makes it particularly relevant, as searches for "fluorinated nootropics" and "neuroprotective compounds" have surged in scientific databases.

From a synthetic chemistry perspective, CAS 2228252-75-1 represents an interesting case study in stereoselective fluorination techniques. The gem-difluoro group adjacent to the amine functionality poses unique challenges and opportunities for asymmetric synthesis, a hot topic in organic chemistry circles. Laboratories focusing on green chemistry approaches have shown particular interest in developing efficient routes to this molecule, responding to the growing demand for sustainable fluorination methods.

The physicochemical properties of 1,1-difluoro-3-(1-phenylcyclopropyl)propan-2-amine make it valuable for structure-activity relationship (SAR) studies. Its balanced lipophilicity profile, influenced by both the aromatic system and fluorine substituents, has prompted investigations into its potential as a membrane-permeable pharmacophore. These characteristics align well with current pharmaceutical industry priorities, where "fluorine in drug design" remains a top search term among medicinal chemists.

Recent patent literature reveals growing commercial interest in 2228252-75-1, particularly in applications related to enzyme modulation. The compound's ability to potentially influence biological targets while maintaining favorable ADME properties has positioned it as a candidate for further development. This connects to broader industry trends toward targeted therapies, a subject frequently searched in conjunction with "novel amine derivatives" and "small molecule therapeutics".

Analytical characterization of 1,1-difluoro-3-(1-phenylcyclopropyl)propan-2-amine presents interesting challenges due to the presence of both fluorine NMR-active nuclei and chiral centers. Advanced techniques such as 19F NMR spectroscopy and chiral HPLC have been employed to study its behavior, reflecting the broader scientific community's interest in analytical method development for fluorinated compounds. These aspects make it particularly relevant to researchers searching for "fluorine NMR applications" or "chiral analysis methods".

The safety profile and toxicological considerations of CAS 2228252-75-1 remain areas of active investigation, consistent with the pharmaceutical industry's heightened focus on compound safety assessment. While not classified as hazardous, proper handling protocols for amine-containing compounds should always be followed, a point emphasized in recent laboratory safety guidelines. This aligns with frequent searches for "amine compound handling" and "fluorochemical safety" among laboratory professionals.

Looking forward, 1,1-difluoro-3-(1-phenylcyclopropyl)propan-2-amine represents an exciting example of how structural innovation in organic chemistry can lead to valuable research tools. Its combination of fluorine chemistry, rigid cyclic systems, and amine functionality offers multiple angles for further exploration. As interest grows in "fluorine in medicinal chemistry" and "cyclopropyl-containing drugs", this compound is likely to remain a focus of scientific inquiry and potential therapeutic development.